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Compound of Interest

Compound Name: Trinonanoin

CAS No.: 126-53-4

Cat. No.: B053129

Get Quote

This guide provides a comprehensive technical overview of Trinonanoin, a triglyceride of

significant interest in various scientific and industrial domains. Designed for researchers,

scientists, and drug development professionals, this document delves into the core chemical

and physical properties of Trinonanoin, its molecular structure, and relevant analytical

methodologies, ensuring a thorough understanding grounded in authoritative data.

Introduction and Chemical Identity
Trinonanoin, also known under the synonyms Tripelargonin and Glyceryl Trinonanoate, is a

saturated triglyceride.[1][2][3] It is a simple lipid, meaning it is composed of a single type of fatty

acid. Specifically, it consists of a glycerol backbone esterified with three molecules of nonanoic

acid, a nine-carbon saturated fatty acid (C9:0).[1] This structure imparts specific

physicochemical properties that make it a valuable compound for various applications,

including as a chemical standard, in cosmetic formulations as an emollient, and in materials

science.[1][4]

Key identifiers for Trinonanoin are consolidated in the table below:
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Identifier Value Source(s)

CAS Number 126-53-4 [1][2][4][5]

Molecular Formula C30H56O6 [2][3][4][5]

IUPAC Name
2,3-di(nonanoyloxy)propyl

nonanoate
[1][2]

Synonyms

Tripelargonin, Glyceryl

Tripelargonate, Propane-1,2,3-

triyl trinonanoate

[1][2][3][5]

EC Number 204-791-5 [2][5]

PubChem CID 31350 [2]

Molecular Structure and Chemical Formula
The chemical structure of Trinonanoin is fundamental to its properties and function. It is

synthesized through the esterification of the three hydroxyl groups of a single glycerol molecule

with three molecules of nonanoic acid.

Glycerol Backbone: A propane-1,2,3-triol molecule forms the central structural unit.

Nonanoic Acid Chains: Three saturated nine-carbon acyl chains are attached to the glycerol

backbone.

Ester Linkages: The connection between the glycerol and the fatty acid chains is formed by

ester bonds (-COO-).

The resulting molecule is a triacylglycerol, systematically named propane-1,2,3-triyl

trinonanoate.[1]

The chemical formula, C30H56O6, is derived from its constituent parts:

Glycerol (C3H8O3)

Three Nonanoic Acid molecules (3 x C9H18O2)
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During esterification, three molecules of water (H2O) are eliminated.

The summation is: (C3H8O3) + 3(C9H18O2) - 3(H2O) = (C3 + C27) + (H8 + H54 - H6) + (O3 +

O6 - O3) = C30H56O6.

Below is a 2D representation of the Trinonanoin structure.
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Sample Preparation

Derivatization

Analysis & Quantification

1. Sample Weighing & 
Internal Standard Spiking

2. Lipid Extraction
(Folch Method)

3. Solvent Evaporation

4. Transesterification to FAMEs
(KOH/MeOH & BF3/MeOH)

Dried Lipid Extract

5. FAMEs Extraction
(Hexane)

6. GC-MS Injection

FAMEs in Hexane

7. Peak Identification
(Retention Time & Mass Spec)

8. Quantification
(vs. Internal Standard)

9. Final Calculation of
Trinonanoin Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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